Cas no 1314747-60-8 (1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 1314747-60-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5799010
• PubChem ID: 129954162
• Update Time: 2025-10-28

1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine
• 1314747-60-8
• EN300-1867939

• Inchi： 1S/C10H12N2O3/c1-15-9-3-2-7(10(11)4-5-10)6-8(9)12(13)14/h2-3,6H,4-5,11H2,1H3
• InChI Key： IGZNQSFARYFIIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C1(CC1)N

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine (CAS No. 1314747-60-8)

1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine (CAS No. 1314747-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylamine moiety and nitrophenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and enzyme modulators, aligning with the growing demand for targeted therapies and precision medicine.

The structural features of 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine make it a valuable scaffold for medicinal chemistry. The presence of the methoxy group and nitro group on the aromatic ring enhances its reactivity, enabling diverse chemical transformations. This compound is often discussed in the context of small molecule drug development, a trending topic in the pharmaceutical industry, where the focus is on optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) and reducing off-target effects. Its CAS No. 1314747-60-8 is frequently searched in scientific databases, reflecting its relevance in current research.

In addition to its pharmaceutical applications, 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine is also explored in material science. The nitrophenyl group contributes to its potential use in photochromic materials, which are pivotal in developing smart coatings and optical sensors. This aligns with the rising interest in sustainable materials and green chemistry, as researchers seek eco-friendly alternatives for industrial applications. The compound’s stability and functional groups make it a candidate for innovative material designs.

From a synthetic perspective, the preparation of 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and aromatic substitution. These methods are often optimized for yield and purity, addressing the industry’s need for cost-effective synthesis and high-throughput production. The compound’s CAS No. 1314747-60-8 is a key identifier in patent literature, underscoring its commercial importance. Recent advancements in flow chemistry and catalytic processes have further streamlined its synthesis, reducing environmental impact.

The safety profile and handling guidelines for 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine are critical considerations for researchers. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and ventilation systems, are recommended. This reflects the broader emphasis on lab safety and risk management in chemical research, topics frequently searched by professionals and students alike.

In summary, 1-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine (CAS No. 1314747-60-8) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique chemical properties. As the demand for innovative therapeutics and advanced materials grows, this compound is poised to play a pivotal role in future research and development efforts.